Cas no 1196152-89-2 (1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride)
1196152-89-2 structure
Product Name:1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride
CAS No:1196152-89-2
MF:C8H8ClF6N3
MW:295.612641334534
CID:2616532
Update Time:2023-08-07
1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-[4,6-bis(trifluoromethyl)pyrimidin-2-yl]ethanamine,hydrochloride
- 1-(4,6-BIS(TRIFLUOROMETHYL)PYRIMIDIN-2-YL)ETHANAMINE HYDROCHLORIDE
- AB63233
- 1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride
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- Inchi: 1S/C8H7F6N3.ClH/c1-3(15)6-16-4(7(9,10)11)2-5(17-6)8(12,13)14;/h2-3H,15H2,1H3;1H
- InChI Key: POQHZPRVGGMSLN-UHFFFAOYSA-N
- SMILES: Cl.FC(C1=CC(C(F)(F)F)=NC(C(C)N)=N1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 241
- Topological Polar Surface Area: 51.8
1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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